Cas no 16265-56-8 (2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl-)

5,10-Dihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one is a structurally complex heterocyclic compound featuring a fused pyrano-xanthene core. Its key advantages include a rigid polycyclic framework, which enhances stability and may influence photophysical properties. The presence of hydroxyl groups at the 5 and 10 positions introduces potential for hydrogen bonding and derivatization, making it useful in synthetic chemistry and materials science. The dimethyl substitution at the 2-position contributes to steric hindrance, potentially improving selectivity in reactions. This compound’s unique scaffold may find applications in fluorescent dyes, organic electronics, or as an intermediate in pharmaceutical synthesis. Its well-defined structure allows for precise modifications to tailor properties for specific research or industrial needs.

2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl- structure

16265-56-8 structure

Product Name:2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl-

CAS No:16265-56-8

MF:C₁₈H₁₄O₅

MW:310.300765514374

MDL:MFCD28009389

CID:154090

PubChem ID:5281629

Update Time:2025-06-07

2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl-
- 5,10-dihydroxy-2,2-dimethylpyrano(3,2-b)xanthen-6(2H)-one
- 6-Deoxyjacareubin
- 5,10-dihydroxy-2,2-dimethylpyrano[3,2-b]xanthen-6-one
- 6-Dehydroxyjacareubin
- [ "" ]
- 6-Desoxyjacareubin
- C10059
- 16265-56-8
- Q27105575
- AKOS032948332
- 1,5-dihydroxy-2^,^,2^,^-dimethylpyrano-5^,^,6^,^:2,3-xanthone
- 5,10-Dihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
- DTXSID00167420
- Jacareubin, 6-deoxy-
- CS-0023173
- 5,10-dihydroxy-2,2-dimethyl-pyrano[3,2-b]xanthen-6-one
- AC1NQYRP
- 2H,6H-Pyrano[3,2-b]xanthen-6-one, 5,10-dihydroxy-2,2-dimethyl-
- CHEBI:2183
- HY-N2707
- CHEMBL457949
- J167.440D1,5-Dihydroxy-6',6'-dimethylpyrano[2',3':3,2]xanthone
- GLXC-27370
- MDL： MFCD28009389
- Inchi： 1S/C18H14O5/c1-18(2)7-6-9-12(23-18)8-13-14(15(9)20)16(21)10-4-3-5-11(19)17(10)22-13/h3-8,19-20H,1-2H3
- InChI Key： NHNIESSJWQBRJW-UHFFFAOYSA-N
- SMILES： O1C2C=C3C(C(C4C=CC=C(C=4O3)O)=O)=C(C=2C=CC1(C)C)O

Computed Properties

Exact Mass: 310.08412
Monoisotopic Mass: 310.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 0
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76A^2
XLogP3: 3.7

Experimental Properties

Color/Form: Yellow powder
Density: 1.410±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 214-215 ºC
Boiling Point: 523.4°Cat760mmHg
Flash Point: 195.8°C
Refractive Index: 1.667
Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
PSA: 75.99

2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3161-1 mg	6-Deoxyjacareubin	16265-56-8		1mg	￥2435.00	2022-04-26
TargetMol Chemicals	TN3161-1mg	6-Deoxyjacareubin	16265-56-8		1mg	￥ 5780	2024-07-20
eNovation Chemicals LLC	D618310-1mg	6-Deoxyjacareubin	16265-56-8	98%	1mg	$435	2024-08-03
eNovation Chemicals LLC	D618310-5mg	6-Deoxyjacareubin	16265-56-8	98%	5mg	$985	2024-08-03
TargetMol Chemicals	TN3161-1 mg	6-Deoxyjacareubin	16265-56-8	98%	1mg	￥ 5,780	2023-07-11
eNovation Chemicals LLC	D618310-5mg	6-Deoxyjacareubin	16265-56-8	98%	5mg	$985	2025-02-20
eNovation Chemicals LLC	D618310-1mg	6-Deoxyjacareubin	16265-56-8	98%	1mg	$435	2025-02-20
eNovation Chemicals LLC	D618310-1mg	6-Deoxyjacareubin	16265-56-8	98%	1mg	$435	2025-02-20
eNovation Chemicals LLC	D618310-5mg	6-Deoxyjacareubin	16265-56-8	98%	5mg	$985	2025-02-20
A2B Chem LLC	AA84441-5mg	2H,6H-Pyrano[3,2-b]xanthen-6-one, 5,10-dihydroxy-2,2-dimethyl-	16265-56-8		5mg	$660.00	2024-04-20

2H,6H-Pyrano[3,2-b]xanthen-6-one,5,10-dihydroxy-2,2-dimethyl- Related Literature

1. Extractives from Guttiferae. Part XXIII. An unambiguous synthesis of 6-deoxyjacareubin and related 3,3- and 1,1-dimethylallyl and annulated xanthones

H. D. Locksley,A. J. Quillinan,F. Scheinmann J. Chem. Soc. C 1971 3804
2. Two new methods for the introduction of a 3,3-dimethylallyl group ortho- to a phenolic hydroxy-group and their application to the synthesis of dihydro-6-deoxyjacareubin

H. D. Locksley,A. J. Quillinan,F. Scheinmann J. Chem. Soc. D 1969 1505
3. Two new xanthones, calozeyloxanthone and zeyloxanthonone, from Calophyllum zeylanicum(Guttiferae)

Sarath P. Gunasekera,Subramaniam Sotheeswaran,M. Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1981 1831
4. Chemical investigation of ceylonese plants. Part 27. Extractives of Calophyllum cuneifolium Thw. and Calophyllum soulattri Burm. f. (Guttiferae)

Sarath P. Gunasekera,Gamini S. Jayatilake,Sathiadevan S. Selliah,M. Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1977 1505
5. Chemical investigation of ceylonese plants. Part I. Extractives of Calophyllum calaba L. and Calophyllum bracteatum Thw. (Guttiferae)

R. Somanathan,M. U. S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1972 1935